Cas no 1807164-94-8 (2-Cyano-3-(difluoromethyl)-6-nitropyridine-5-methanol)

• Product Name: 2-Cyano-3-(difluoromethyl)-6-nitropyridine-5-methanol
• CAS No: 1807164-94-8
• MF: C₈H₅F₂N₃O₃
• MW: 229.140408277512
• CID: 4877936
• Update Time: 2025-05-20

2-Cyano-3-(difluoromethyl)-6-nitropyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-6-nitropyridine-5-methanol

• Inchi： 1S/C8H5F2N3O3/c9-7(10)5-1-4(3-14)8(13(15)16)12-6(5)2-11/h1,7,14H,3H2
• InChI Key： VIBGOMMLCGDYDC-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)N=C(C(CO)=C1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 0.8
• Topological Polar Surface Area: 103

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 2-Cyano-3-(difluoromethyl)-6-nitropyridine-5-methanol

Comprehensive Analysis of 2-Cyano-3-(difluoromethyl)-6-nitropyridine-5-methanol (CAS No. 1807164-94-8)

2-Cyano-3-(difluoromethyl)-6-nitropyridine-5-methanol (CAS No. 1807164-94-8) is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core substituted with cyano, difluoromethyl, nitro, and methanol groups, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its applications in drug discovery and crop protection, aligning with the growing demand for innovative solutions in these fields.

The compound's nitropyridine scaffold is particularly noteworthy, as it is frequently utilized in the development of enzyme inhibitors and antimicrobial agents. Recent studies highlight its role in modulating key biological pathways, making it a candidate for targeting inflammatory diseases and metabolic disorders. Additionally, the difluoromethyl group enhances its metabolic stability, a critical factor in medicinal chemistry optimization. This property has sparked interest among researchers working on next-generation therapeutics.

In the agrochemical sector, 2-Cyano-3-(difluoromethyl)-6-nitropyridine-5-methanol is being investigated for its potential as a pesticide intermediate. Its ability to interfere with pest-specific enzymes could lead to the development of eco-friendly crop protection products. With sustainability becoming a global priority, this compound aligns with trends toward green chemistry and reduced environmental impact. Companies are actively patenting derivatives of this molecule, underscoring its commercial viability.

From a synthetic perspective, the compound's reactivity allows for diverse functionalization, enabling the creation of libraries for high-throughput screening. Its solubility and stability under various conditions further enhance its utility in industrial applications. Laboratories focusing on structure-activity relationship (SAR) studies frequently employ this compound to optimize lead candidates. The rise of AI-driven drug design has also increased demand for such building blocks, as they facilitate rapid iteration in computational chemistry workflows.

Safety and handling of 2-Cyano-3-(difluoromethyl)-6-nitropyridine-5-methanol follow standard laboratory protocols, with emphasis on proper personal protective equipment (PPE) and ventilation. While not classified as hazardous under normal conditions, its nitro and cyano functionalities warrant cautious handling. Regulatory compliance, including REACH and GHS guidelines, ensures its safe use in research and production settings. These precautions align with the broader industry shift toward responsible chemical management.

Market trends indicate rising procurement of CAS No. 1807164-94-8 by contract research organizations (CROs) and pharmaceutical innovators. The compound's scalability and cost-effectiveness make it attractive for pilot-scale synthesis. Furthermore, its patent landscape reveals strategic filings by major chemical enterprises, signaling long-term interest. As the scientific community prioritizes precision medicine and sustainable agriculture, this molecule is poised to play a pivotal role in advancing these domains.

In conclusion, 2-Cyano-3-(difluoromethyl)-6-nitropyridine-5-methanol exemplifies the intersection of cutting-edge chemistry and real-world applications. Its multifaceted utility in life sciences and material innovation positions it as a valuable asset for researchers and industries alike. Ongoing studies and technological advancements will likely uncover even broader uses, solidifying its relevance in the evolving landscape of specialty chemicals.